Irbesartan N2-Glucuronide
Irbesartan N2-Glucuronide
A metabolite of Irbesartan
Brand Name:
Vulcanchem
CAS No.:
160205-58-3
VCID:
VC0195221
InChI:
InChI=1S/C31H36N6O7/c1-2-3-10-22-32-31(15-6-7-16-31)30(43)36(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)27-33-35-37(34-27)28-25(40)23(38)24(39)26(44-28)29(41)42/h4-5,8-9,11-14,23-26,28,38-40H,2-3,6-7,10,15-17H2,1H3,(H,41,42)
SMILES:
CCCCC1=NC2(CCCC2)C(=O)N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN(N=N5)C6C(C(C(C(O6)C(=O)O)O)O)O
Molecular Formula:
C31H36N6O7
Molecular Weight:
604.67
Irbesartan N2-Glucuronide
CAS No.: 160205-58-3
Impurities
VCID: VC0195221
Molecular Formula: C31H36N6O7
Molecular Weight: 604.67
Purity: > 95%
CAS No. | 160205-58-3 |
---|---|
Product Name | Irbesartan N2-Glucuronide |
Molecular Formula | C31H36N6O7 |
Molecular Weight | 604.67 |
IUPAC Name | 6-[5-[2-[4-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl]phenyl]phenyl]tetrazol-2-yl]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C31H36N6O7/c1-2-3-10-22-32-31(15-6-7-16-31)30(43)36(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)27-33-35-37(34-27)28-25(40)23(38)24(39)26(44-28)29(41)42/h4-5,8-9,11-14,23-26,28,38-40H,2-3,6-7,10,15-17H2,1H3,(H,41,42) |
SMILES | CCCCC1=NC2(CCCC2)C(=O)N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN(N=N5)C6C(C(C(C(O6)C(=O)O)O)O)O |
Appearance | White to Off-White Solid |
Melting Point | >144°C |
Description | A metabolite of Irbesartan |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 1-[5-[4’-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1’-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-β-D-glucopyranuronic Acid; |
PubChem Compound | 75304437 |
Last Modified | Dec 19 2021 |
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